Cas no 87700-64-9 (4-chloro-1-Naphthalenecarbonyl chloride)

4-Chloro-1-naphthalenecarbonyl chloride is a reactive acyl chloride derivative used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity in acylation reactions, enabling efficient formation of amides, esters, and other carbonyl-containing compounds. The chloro-substituted naphthalene backbone enhances its utility in constructing complex aromatic systems, particularly in pharmaceuticals and agrochemicals. The compound’s stability under anhydrous conditions ensures reliable handling in controlled environments. Its versatility makes it valuable for introducing the 4-chloro-1-naphthoyl moiety into target molecules, facilitating the synthesis of specialized intermediates with precision. Proper storage in moisture-free conditions is essential to maintain reactivity.

4-chloro-1-Naphthalenecarbonyl chloride structure

87700-64-9 structure

Product Name:4-chloro-1-Naphthalenecarbonyl chloride

CAS No:87700-64-9

MF:C₁₁H₆Cl₂O

MW:225.070741176605

CID:2107038

PubChem ID:14700021

Update Time:2025-06-15

4-chloro-1-Naphthalenecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-Naphthalenecarbonyl chloride
- 4-chloronaphthalene-1-carbonyl chloride
- 1-Naphthalenecarbonyl chloride, 4-chloro-
- 4-chloro-1-naphthoyl chloride
- DTXSID30563153
- SCHEMBL8075359
- DA-20645
- 87700-64-9
- Inchi： 1S/C11H6Cl2O/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-6H
- InChI Key： YIJBOJSNMCCAIY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)Cl)=C2C=CC=CC2=1

Computed Properties

Exact Mass: 223.9795702g/mol
Monoisotopic Mass: 223.9795702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 17.1Å²

4-chloro-1-Naphthalenecarbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219000680-250mg	4-Chloronaphthalene-1-carbonyl chloride	87700-64-9	98%	250mg	$741.20	2023-08-31
Alichem	A219000680-500mg	4-Chloronaphthalene-1-carbonyl chloride	87700-64-9	98%	500mg	$980.00	2023-08-31
Alichem	A219000680-1g	4-Chloronaphthalene-1-carbonyl chloride	87700-64-9	98%	1g	$1718.70	2023-08-31

4-chloro-1-Naphthalenecarbonyl chloride Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 4-chloro-1-Naphthalenecarbonyl chloride

4-Chloro-1-Naphthalenecarbonyl Chloride (CAS No. 87700-64-9): A Versatile Intermediate in Organic Synthesis

4-Chloro-1-Naphthalenecarbonyl chloride (CAS No. 87700-64-9) is a highly reactive organic compound widely used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure, featuring a chloro-substituted naphthalene core and a reactive carbonyl chloride group, makes it a valuable building block for various chemical transformations. The compound's unique properties have garnered significant attention in recent years, particularly in the context of green chemistry and sustainable synthesis.

The growing demand for 4-Chloro-1-Naphthalenecarbonyl chloride is driven by its applications in the development of advanced materials and bioactive compounds. Researchers are increasingly exploring its potential in catalysis and polymer chemistry, where its ability to form stable intermediates plays a crucial role. Recent studies have highlighted its utility in photoactive materials, aligning with the current trend toward renewable energy solutions and optoelectronic devices.

One of the most frequently asked questions about CAS No. 87700-64-9 revolves around its synthetic routes and handling precautions. While the compound is not classified as hazardous under standard conditions, proper laboratory safety protocols must be followed due to its reactivity. Innovations in microreactor technology have enabled more efficient and controlled synthesis of this compound, addressing concerns about waste reduction and process optimization.

In the pharmaceutical industry, 4-Chloro-1-Naphthalenecarbonyl chloride serves as a precursor for active pharmaceutical ingredients (APIs). Its role in the synthesis of naphthalene-based derivatives has been pivotal in drug discovery programs targeting inflammatory diseases and central nervous system disorders. The compound's compatibility with microwave-assisted synthesis has further enhanced its appeal, as this method reduces reaction times and improves yields.

Environmental considerations have also shaped recent research on 4-Chloro-1-Naphthalenecarbonyl chloride. Scientists are investigating biodegradable alternatives to traditional solvents used in its reactions, reflecting the broader shift toward eco-friendly chemical processes. These efforts align with global initiatives like the UN Sustainable Development Goals, particularly those related to responsible consumption and production.

The analytical characterization of CAS No. 87700-64-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and stability, which are critical for its performance in downstream applications. Recent advancements in machine learning-assisted chemical analysis have streamlined quality control processes for such specialized intermediates.

Looking ahead, the market for 4-Chloro-1-Naphthalenecarbonyl chloride is expected to grow in tandem with the expansion of the fine chemicals sector. Its versatility in cross-coupling reactions and heterocyclic chemistry positions it as a strategic material for innovation in material science and medicinal chemistry. As regulatory frameworks evolve, manufacturers are investing in green chemistry metrics to assess and improve the sustainability profile of this important intermediate.